Cas no 868755-49-1 ((6-Pyrrolidin-1-ylpyridin-2-yl)methylamine)

• Product Name: (6-Pyrrolidin-1-ylpyridin-2-yl)methylamine
• CAS No: 868755-49-1
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• MDL: MFCD09064947
• CID: 719787
• PubChem ID: 24229484
• Update Time: 2025-06-11

(6-Pyrrolidin-1-ylpyridin-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine,6-(1-pyrrolidinyl)-
• (6-Pyrrolidin-1-ylpyrid-2-yl)methylamine
• (6-pyrrolidin-1-ylpyridin-2-yl)methanamine
• 2-(Aminomethyl)-6-pyrrolidin-1-ylpyridine
• (6-(Pyrrolidin-1-yl)pyridin-2-yl)methanamine
• AKOS011582075
• [6-(pyrrolidin-1-yl)pyridin-2-yl]methanamine
• PS-5367
• FT-0759056
• CS-0205538
• EN300-8066497
• J-501638
• DTXSID80640201
• HBEJFAYJKXYWKS-UHFFFAOYSA-N
• MFCD09064947
• 1-[6-(Pyrrolidin-1-yl)pyridin-2-yl]methanamine
• (6-pyrrolidin-ylpyrid-2-yl)methylamine
• 868755-49-1
• SCHEMBL2456126
• G50438
• (6-Pyrrolidin-1-ylpyridin-2-yl)methylamine

• MDL： MFCD09064947
• Inchi： 1S/C10H15N3/c11-8-9-4-3-5-10(12-9)13-6-1-2-7-13/h3-5H,1-2,6-8,11H2
• InChI Key： HBEJFAYJKXYWKS-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(CN)N=2)CCCC1

Computed Properties

• Exact Mass: 177.12700
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.127
• Boiling Point: 130-135/0.2mm
• Flash Point: 159.4°C
• Refractive Index: 1.589
• PSA: 42.15000
• LogP: 1.90580
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(6-Pyrrolidin-1-ylpyridin-2-yl)methylamine Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines 6-substituted-2-pyridinylmethylamines

Additional information on (6-Pyrrolidin-1-ylpyridin-2-yl)methylamine

Recent Advances in the Study of (6-Pyrrolidin-1-ylpyridin-2-yl)methylamine (CAS: 868755-49-1)

The compound (6-Pyrrolidin-1-ylpyridin-2-yl)methylamine (CAS: 868755-49-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (6-Pyrrolidin-1-ylpyridin-2-yl)methylamine as a versatile building block in the synthesis of novel bioactive molecules. Its unique structural features, including the pyrrolidine and pyridine moieties, make it an attractive scaffold for the design of ligands targeting various biological pathways. Researchers have successfully incorporated this compound into the development of inhibitors for enzymes such as kinases and proteases, which are critical targets in cancer and inflammatory diseases.

One of the most notable advancements is the use of (6-Pyrrolidin-1-ylpyridin-2-yl)methylamine in the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a subset of tyrosine kinases, with promising selectivity profiles. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and pharmacokinetic properties, paving the way for further preclinical evaluation.

In addition to its applications in kinase inhibition, (6-Pyrrolidin-1-ylpyridin-2-yl)methylamine has also been explored as a precursor for the synthesis of positron emission tomography (PET) tracers. A recent report in ACS Chemical Biology detailed the radiolabeling of this compound with fluorine-18, enabling its use in imaging studies to visualize target engagement in vivo. This approach holds great promise for accelerating the translation of novel therapeutics from bench to bedside.

Despite these advancements, challenges remain in the optimization of (6-Pyrrolidin-1-ylpyridin-2-yl)methylamine-based compounds for clinical use. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through further medicinal chemistry efforts. Collaborative research initiatives between academia and industry are expected to play a pivotal role in overcoming these hurdles and advancing the therapeutic potential of this compound.

In conclusion, (6-Pyrrolidin-1-ylpyridin-2-yl)methylamine (CAS: 868755-49-1) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery and molecular imaging. Continued research efforts are likely to uncover new opportunities for this compound, further solidifying its importance in the field of chemical biology and pharmaceutical sciences.